Butyl butyrate

• CAS No.: 109-21-7
• Product Name: Butyl butyrate
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: butyl butanoate
• Standard InChI: InChI=1S/C8H16O2/c1-3-5-7-10-8(9)6-4-2/h3-7H2,1-2H3
• Standard InChIKey: XUPYJHCZDLZNFP-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)CCC
• Canonical SMILES: CCCCOC(=O)CCC
• Boiling Point: 332 °F at 760 mm Hg (USCG, 1999); 166.0 °C; 332°F
• Density: 0.872 at 68 °F (USCG, 1999); d204 0.87; 0.867-0.871; 0.872
• Flash Point: 128 °F (USCG, 1999); 128°F
• Melting Point: -133 °F (USCG, 1999); -91.5 °C; Mp -91.5 °; -91.5°C; -133°F
• Physical Description: Butyl butyrate appears as a colorless liquid. Insoluble in water. A marine pollutant. Poses a threat to the aquatic environment. Immediate steps should be taken to prevent spread to the environment. May penetrate soils and contaminate groundwater and nearby waterways. Mildly irritates the eyes and skin.; Liquid; colourless liquid with a fruity, pineapple-like odour on dilution; A colorless liquid.
• Description: Butyl butyrate appears as a colorless liquid. Insoluble in water. A marine pollutant. Poses a threat to the aquatic environment. Immediate steps should be taken to prevent spread to the environment. May penetrate soils and contaminate groundwater and nearby waterways. Mildly irritates the eyes and skin.; , also known as N-butyl butanoate or butyl N-butyrate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from butan-1-ol. is a sweet, apple, and banana tasting compound that can be found in alcoholic beverages, fruits, milk and milk products, and pulses. This makes a potential biomarker for the consumption of these food products.; Butyl butanoate is a butanoate ester of butan-1-ol. It has a role as a metabolite. It derives from a butan-1-ol.
• Solubility: 0.00 M; 0.5 mg/mL at 20 °C; miscible with alcohol, ether, most vegetable oils; slightly soluble in propylene glycol, water; 1 ml in 3 ml 70% alcohol (in ethanol)
• Synonyms: utyl butyrate; butyl n-butyrate; n-butyl n-butanoate; n-butyl n-butyrate
• Vapor Pressure: 10.34 mm Hg (USCG, 1999); 1.81 mmHg; 10.34 mmHg
• PubChem Compound: 7983
• Last Modified: Nov 11 2021